Cas no 405928-76-9 (Pyrimidine, 4-(2-pentynyloxy)-6-(2-propynyloxy)- (9CI))

• Product Name: Pyrimidine, 4-(2-pentynyloxy)-6-(2-propynyloxy)- (9CI)
• CAS No: 405928-76-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 925950
• PubChem ID: 12137601
• Update Time: 2025-04-19

Pyrimidine, 4-(2-pentynyloxy)-6-(2-propynyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(2-pentynyloxy)-6-(2-propynyloxy)- (9CI)
• 4-(2-Pentyn-1-yloxy)-6-(2-propyn-1-yloxy)pyrimidine
• 4-(2-pentynyloxy)-6-(2-propynyloxy)pyrimidine
• SCHEMBL5402690
• 405928-76-9
• NINOHKMEEQDENV-UHFFFAOYSA-N

• Inchi： 1S/C12H12N2O2/c1-3-5-6-8-16-12-9-11(13-10-14-12)15-7-4-2/h2,9-10H,3,7-8H2,1H3
• InChI Key： NINOHKMEEQDENV-UHFFFAOYSA-N
• SMILES： O(CC#CCC)C1C=C(N=CN=1)OCC#C

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.2Ų